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cyanobenzocyclobutane

Cat. No.: B132212

Technical Guide: 4,5-Dimethoxy-1-
cyanobenzocyclobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Dimethoxy-1-cyanobenzocyclobutane is a key synthetic intermediate, primarily
recognized for its crucial role in the synthesis of the selective bradycardic agent, Ivabradine.[1]
Its unique strained ring system and functional group arrangement make it a valuable building
block in medicinal chemistry.[2] This document provides a comprehensive overview of its
chemical properties, synthesis, and its relationship to the mechanism of action of lvabradine.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4,5-Dimethoxy-1-
cyanobenzocyclobutane is presented in the table below.
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Property Value Source(s)
Molecular Formula C11H11NO2 [3114]
Molecular Weight 189.21 g/mol [3]
CAS Number 35202-54-1 [1]
White to light yellow or light
Appearance
orange powder/crystal
Melting Point 84.0-88.0°C
Boiling Point 345.9 °C at 760 mmHg [2]
Density 1.18 g/cm3 [2]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [5]
Acetate, DMSO, Acetone
Purity >98.0% (HPLC)

Spectroscopic Data

While many commercial suppliers confirm the structure of 4,5-Dimethoxy-1-
cyanobenzocyclobutane using NMR, specific spectral data is not readily available in public
literature.[5][6] For research and development purposes, it is recommended to acquire
analytical data upon synthesis or purchase.

Experimental Protocols: Synthesis of 4,5-
Dimethoxy-1-cyanobenzocyclobutane

The synthesis of 4,5-Dimethoxy-1-cyanobenzocyclobutane is a critical step in the production
of lvabradine. Below is a commonly cited synthetic route.

Route 1: From 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

This method involves the cyclization of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile.
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e Reaction Diagram:

Cyclization

‘ 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile 4,5-Dimethoxy-1-cyanobenzocyclobutane

n-Butyllithium, Diisopropylamine
THF, -10°C

Click to download full resolution via product page
Synthesis of 4,5-Dimethoxy-1-cyanobenzocyclobutane.

» Experimental Procedure:

o

In a flask under an inert atmosphere (e.g., argon), add anhydrous tetrahydrofuran (THF).
o Cool the flask to -10 °C.

o Slowly add a solution of n-butyllithium in hexane, maintaining the temperature below -10
°C.

o Stir the mixture for 10 minutes at -10 °C.

o Add diisopropylamine dropwise, keeping the temperature at -10 °C, and stir for another 10
minutes.

o A solution of 3-(2-bromo-4,5-dimethoxyphenyl)propionitrile in anhydrous THF is then
added dropwise at -10 °C.

o The reaction is stirred at this temperature until completion (monitored by TLC).

o Upon completion, the reaction is warmed to 0 °C and quenched by the dropwise addition
of 1 M hydrochloric acid, keeping the temperature below 20 °C.

o After stirring, the phases are separated. The agueous phase is extracted with toluene.

o The combined organic phases are washed with 1 M hydrochloric acid and saturated
sodium chloride solution.

o The organic solvent is removed under reduced pressure.
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o The crude product is purified by recrystallization from ethanol to yield 4,5-Dimethoxy-1-
cyanobenzocyclobutane as a crystalline solid.

Logical Relationship to Ivabradine and its
Mechanism of Action

As a dedicated intermediate, the biological activity of 4,5-Dimethoxy-1-
cyanobenzocyclobutane itself is not the focus of research. Instead, its significance lies in its
conversion to Ivabradine. The following diagram illustrates this synthetic relationship.

4,5-Dimethoxy-1- NaOH, H20/MeOH . Reduction q Multi-step synthesis q q .
cyanobenzocyclobutane | Hydrolysis Alkylation & Deprotection |—>| Ivabradine

Click to download full resolution via product page

Synthetic workflow from precursor to lvabradine.

Ivabradine's therapeutic effect is achieved through its specific interaction with a well-defined
signaling pathway in the heart's pacemaker cells.

Signaling Pathway: Mechanism of Action of
Ivabradine

Ivabradine selectively inhibits the hyperpolarization-activated cyclic nucleotide-gated (HCN)
channels, which are responsible for the "funny" current (I_f) in the sinoatrial (SA) node of the
heart.[7][8][9] This current is crucial for regulating the heart's pacemaker activity.[8][10] By
blocking this channel, lvabradine reduces the slope of diastolic depolarization, which in turn
slows the heart rate without affecting myocardial contractility.[8][11]

The following diagram illustrates the signaling pathway affected by Ivabradine.
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Mechanism of action of Ilvabradine.

Safety and Handling

4,5-Dimethoxy-1-cyanobenzocyclobutane is harmful if swallowed, in contact with skin, or if
inhaled. Appropriate personal protective equipment, including gloves, lab coat, and safety
glasses, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood.

Conclusion
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4,5-Dimethoxy-1-cyanobenzocyclobutane is a fundamentally important molecule in the field
of cardiovascular drug development. While its own biological activity is not a primary area of
investigation, its role as a key intermediate in the synthesis of Ivabradine is well-established. A
thorough understanding of its chemical properties and synthetic routes is essential for
researchers and professionals involved in the development and manufacturing of this important
therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

